Cas no 57171-00-3 ((S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate)

• Product Name: (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate
• CAS No: 57171-00-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD09953148
• CID: 346299
• PubChem ID: 10998904
• Update Time: 2025-05-21

(S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate
• L-Proline, 5-oxo-1-(phenylmethyl)-, methyl ester
• FPJQSGNPXDLFTM-NSHDSACASA-N
• Methyl 5-oxo-1-(phenylmethyl)-prolinate
• CS-0172483
• methyl (2S)-1-benzyl-5-pyrrolidone-2-carboxylate
• CHEMBL4641519
• Methyl(S)-1-benzyl-5-oxopyrrolidine-2-carboxylate
• SCHEMBL2583749
• METHYL (2S)-1-BENZYL-5-OXOPYRROLIDINE-2-CARBOXYLATE
• DTXSID40451330
• A869743
• (S)-Methyl1-benzyl-5-oxopyrrolidine-2-carboxylate
• MFCD09953148
• AB3923
• methyl (S)-1-benzyl-5-oxopyrrolidine-2-carboxylate
• (S)-5-oxo-1-(phenylmethyl)-2-pyrrolidinecarboxylic acid methyl ester
• 57171-00-3
• DB-336380

• MDL： MFCD09953148
• Inchi： 1S/C13H15NO3/c1-17-13(16)11-7-8-12(15)14(11)9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3/t11-/m0/s1
• InChI Key： FPJQSGNPXDLFTM-NSHDSACASA-N
• SMILES： O=C1CC[C@@H](C(=O)OC)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 396.6±42.0 °C at 760 mmHg
• Flash Point: 193.6±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate

Comprehensive Overview of (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate (CAS No. 57171-00-3): Properties, Applications, and Industry Insights

(S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate (CAS No. 57171-00-3) is a chiral pyrrolidone derivative widely recognized for its versatile applications in pharmaceutical synthesis and organic chemistry. This compound, characterized by its enantiopure (S)-configuration, serves as a critical intermediate in the production of bioactive molecules, particularly those targeting neurological and metabolic disorders. Its molecular structure combines a benzyl-protected pyrrolidine core with an ester functional group, enabling selective reactivity in asymmetric synthesis.

In recent years, the demand for chiral building blocks like (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate has surged due to advancements in precision medicine and green chemistry. Researchers frequently search for "high-purity chiral intermediates for drug development" or "sustainable synthesis of pyrrolidone derivatives," reflecting industry trends toward eco-friendly and efficient methodologies. The compound’s CAS No. 57171-00-3 is often referenced in patents related to protease inhibitors and GABA receptor modulators, aligning with the growing interest in neurodegenerative disease therapeutics.

The synthesis of (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate typically involves enantioselective catalysis or resolution techniques, ensuring high optical purity. Its carboxylate ester group enhances solubility in organic solvents, facilitating downstream reactions such as amide coupling or reductive amination. These properties make it invaluable for constructing complex heterocycles, a topic frequently queried in academic forums like "how to optimize pyrrolidine ring functionalization."

From an industrial perspective, scalability and cost-efficiency are key concerns. Searches for "bulk suppliers of CAS 57171-00-3" or "GMP-grade chiral intermediates" highlight the need for reliable sources. Regulatory compliance, particularly under REACH and ICH guidelines, further underscores the importance of rigorous quality control in its production. Analytical techniques such as HPLC and chiral SFC are essential to verify its enantiomeric excess (ee), a parameter critical for pharmaceutical applications.

Emerging applications of (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate include its use in peptidomimetics and covalent inhibitors, areas gaining traction in oncology and antiviral research. User queries like "role of pyrrolidone derivatives in targeted therapy" or "chiral auxiliaries for asymmetric synthesis" reflect this expanding scope. Additionally, its potential in biocatalysis aligns with the push for sustainable manufacturing, a hotspot in 2024 chemical industry reports.

In summary, (S)-Methyl 1-benzyl-5-oxopyrrolidine-2-carboxylate (CAS No. 57171-00-3) exemplifies the intersection of chiral chemistry and pharmaceutical innovation. Its multifaceted utility, coupled with stringent quality demands, positions it as a compound of enduring relevance in both academic and industrial settings. For researchers exploring "advanced pyrrolidone synthesis" or "chiral drug intermediates," this molecule offers a robust platform for discovery.